Cas no 1523305-82-9 (5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one
• CAS No: 1523305-82-9
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 6421338
• PubChem ID: 80501874
• Update Time: 2025-05-24

5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one
• EN300-1107344
• AKOS019066060
• 1523305-82-9

• Inchi： 1S/C8H8BrF3N2O/c9-6-3-5(13)4-14(7(6)15)2-1-8(10,11)12/h3-4H,1-2,13H2
• InChI Key： SMODXNNJKFWNGM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCC(F)(F)F)N

Computed Properties

• Exact Mass: 283.97721g/mol
• Monoisotopic Mass: 283.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one

5-Amino-3-Bromo-1-(3,3,3-Trifluoropropyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one, also known by its CAS number 1523305-82-9, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in organic synthesis and their role in pharmacological agents. The molecule features an amino group at the 5-position, a bromine atom at the 3-position, and a trifluoropropyl group attached to the 1-position of the dihydropyridine ring. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach has shown promise in producing the compound with high efficiency under mild conditions.

The structural uniqueness of this compound makes it an interesting candidate for various applications. In the pharmaceutical industry, dihydropyridines are often used as intermediates in drug development due to their ability to form stable complexes with metal ions. The presence of the trifluoropropyl group introduces additional electronic effects that can enhance the compound's bioavailability and stability. Recent research has highlighted its potential as a precursor for developing novel anti-inflammatory agents and neuroprotective drugs.

In addition to its pharmacological applications, 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one has shown promise in materials science. Its ability to form coordination polymers with transition metals has been explored for applications in catalysis and sensing technologies. For example, studies have demonstrated that this compound can act as a versatile ligand in constructing metal-organic frameworks (MOFs) with high surface area and selectivity for gas adsorption.

The electronic properties of this compound also make it a valuable tool in organic electronics. The amino and bromine substituents introduce electron-donating and electron-withdrawing effects, respectively, which can be exploited in designing semiconducting materials. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound more accurately, paving the way for its integration into next-generation electronic devices.

In terms of environmental considerations, the stability and biodegradability of 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one have been subjects of recent investigations. Studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

The versatility of this compound is further evidenced by its role in click chemistry reactions. The amino group serves as a reactive site for forming covalent bonds with other molecules through processes such as amide bond formation or reductive amination. This property has been leveraged in developing novel materials with tailored functionalities for biomedical applications.

In conclusion, 5-amino-3-bromo-1-(3,3,3-trifluoropropyl)-1,2-dihydropyridin-2-one is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications ranging from drug development to materials science and organic electronics. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing technological and medical innovations.